Cas no 10112-15-9 (N-ethyl-2-nitroaniline)

• Product Name: N-ethyl-2-nitroaniline
• CAS No: 10112-15-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00007091
• CID: 231113
• PubChem ID: 24859376
• Update Time: 2025-10-30

N-ethyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-ethyl-2-nitro-
• N-Ethyl-2-Nitroaniline
• 2-nitrophenylethylamine
• Benzenamine,N-ethyl-2-nitro
• EINECS 233-305-4
• N-Ethyl-2-Nitro-Benzenamine
• o-Ethylaminonitrobenzene
• o-Nitro-N-ethylaminobenzene
• ortho-N-ethylaminonitrobenzene
• N-Ethyl-2-nitrobenzenamine
• benzenamine, N-ethyl-2-nitro-
• Z31223930
• D83364
• NS00023027
• MFCD00007091
• F1911-3525
• K6XV87Z8LP
• Ethyl-(2-nitro-phenyl)-amine
• AKOS005208950
• 10112-15-9
• N-Ethyl-N-(2-nitrophenyl)amine #
• SCHEMBL162875
• Aniline, N-ethyl-o-nitro-
• CS-0151975
• DTXSID60143740
• ethyl-6-nitroaniline
• InChI=1/C8H10N2O2/c1-2-9-7-5-3-4-6-8(7)10(11)12/h3-6,9H,2H2,1H
• N-Ethyl-2-nitroaniline, 98%
• N-Ethyl-o-nitroaniline
• AMY4882
• 2-Nitro-N-ethylaniline
• EN300-54637
• FT-0636631
• ALBB-016490
• ethyl(2-nitrophenyl)amine
• aniline, N-ethyl-2-nitro-
• N-ethyl-2-nitroaniline

• MDL： MFCD00007091
• Inchi： 1S/C8H10N2O2/c1-2-9-7-5-3-4-6-8(7)10(11)12/h3-6,9H,2H2,1H3
• InChI Key： CQIKVOWCSGXCCG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NCC)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.19 g/mL at 25 °C(lit.)
• Melting Point: 92.9°C (estimate)
• Boiling Point: 168 °C/20 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.645(lit.)
• PSA: 57.85000
• LogP: 2.62280
• Solubility: Not determined

N-ethyl-2-nitroaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22

Additional information on N-ethyl-2-nitroaniline

N-Ethyl-2-Nitroaniline: A Comprehensive Overview

N-Ethyl-2-nitroaniline, with the CAS number 10112-15-9, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of aniline, with a nitro group attached at the 2-position and an ethyl group at the nitrogen atom. The structure of N-Ethyl-2-nitroaniline makes it highly versatile, enabling its use in diverse fields such as pharmaceuticals, agrochemicals, and advanced materials. Recent advancements in synthetic chemistry and materials science have further expanded its potential applications, making it a subject of intense research interest.

The synthesis of N-Ethyl-2-nitroaniline typically involves nucleophilic substitution reactions or direct nitration of aniline derivatives. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, studies have shown that the use of microwave-assisted synthesis can significantly reduce reaction times while maintaining high product quality. Such innovations highlight the ongoing efforts to improve the efficiency and sustainability of chemical manufacturing processes.

In terms of physical properties, N-Ethyl-2-nitroaniline exhibits a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions makes it suitable for use in demanding environments. Recent studies have also investigated the thermal decomposition behavior of this compound, revealing its potential as a precursor for high-performance polymers and thermosetting resins.

The application of N-Ethyl-2-nitroaniline in pharmaceuticals is one of its most promising areas. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents. For example, researchers have successfully utilized N-Ethyl-2-nitroaniline as a key building block in the development of novel β-lactam antibiotics, which exhibit enhanced efficacy against multidrug-resistant bacterial strains. This underscores its critical role in advancing drug discovery and development.

In the field of agrochemicals, N-Ethyl-2-nitroaniline has been employed as an intermediate in the synthesis of herbicides and fungicides. Its ability to undergo various functional group transformations enables the creation of highly specific agrochemical agents with improved environmental profiles. Recent breakthroughs in green chemistry have further enhanced the sustainability of these processes, making N-Ethyl-2-nitroaniline an essential component in eco-friendly agricultural solutions.

Another notable application of N-Ethyl-2-nitroaniline lies in materials science. The compound has been used as a precursor for the synthesis of conductive polymers and advanced composites. These materials exhibit exceptional electrical and mechanical properties, making them ideal for use in electronic devices, aerospace applications, and renewable energy systems. Ongoing research continues to explore new ways to harness the unique properties of N-Ethyl-2-nitroaniline for next-generation materials.

From a safety standpoint, N-Ethyl-2-nitroaniline is classified as a non-hazardous chemical under standard conditions. However, proper handling procedures should be followed to ensure workplace safety and environmental protection. The compound's compatibility with various industrial processes further reinforces its value as a key ingredient in modern chemical manufacturing.

In conclusion, N-Ethyl-2-nitroaniline (CAS No: 10112-15-9) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthetic methods and material science, continue to drive innovation and expand its utility. As research progresses, this compound is poised to play an even more critical role in shaping future technologies and solutions.